2-({[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-5-(2-hydroxyethyl)-6-methyl-4-pyrimidinol

• IUPAC Name: 2-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-5-(2-hydroxyethyl)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H15ClN4O3S/c1-9-12(5-6-22)15(23)20-16(18-9)25-8-13-19-14(21-24-13)10-3-2-4-11(17)7-10/h2-4,7,22H,5-6,8H2,1H3,(H,18,20,23)
• InChI Key: XITDMRYRBAUYHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCC2=NC(=NO2)C3=CC(=CC=C3)Cl)CCO
• Molecular Formula: C16H15ClN4O3S
• Molecular Weight: 378.8 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups could make the compound soluble in water, while the presence of aromatic rings could give it UV/Vis absorbance properties.

Scientific Research Applications

Synthesis and Characterization

Heterocyclic compounds, particularly those containing oxadiazole and pyrimidinol moieties, have been synthesized through various chemical reactions. For instance, the reaction of active methylene compounds with certain precursors can yield heterocycles such as 4-hydroxy and 4-mercaptopyrimidine derivatives, which upon further treatment can lead to aminothio compounds or isothiazolopyrimidines (Shibuya, 1984). Similarly, compounds with 1,3,4-oxadiazole-2yl-2-sulfanyl acetamides have been synthesized starting from 4-chlorophenoxyacetic acid, showing potential as antibacterial agents against both gram-negative and gram-positive bacteria (Siddiqui et al., 2014).

Pharmacological Evaluation

Some synthesized compounds with structures related to the query compound have been evaluated for their pharmacological properties. For example, 5-(3-chlorophenyl)-2-((N-(substituted)-2-acetamoyl)sulfanyl)-1,3,4-oxadiazole derivatives have been synthesized and screened for their antibacterial, hemolytic, and thrombolytic activities, showing significant potential for further clinical studies in cardiovascular diseases (Aziz-Ur-Rehman et al., 2020).

Material Science Applications

In the field of materials science, derivatives of thiophenyl-substituted benzidines, which bear structural similarities to the query compound, have been synthesized for the development of transparent polyimides with high refractive indices and small birefringences. These materials also exhibit good thermomechanical stabilities, making them suitable for various applications in electronics and optics (Tapaswi et al., 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-oxadiazole derivatives, have been found to exhibit antimicrobial activity . They are known to interact with various bacterial proteins, disrupting their function and leading to the death of the bacteria .

Mode of Action

This interaction could involve binding to the active site of the protein, thereby inhibiting its function .

Biochemical Pathways

Given the antimicrobial activity of similar compounds, it can be speculated that the compound may interfere with essential biochemical pathways in bacteria, such as protein synthesis or cell wall synthesis .

Result of Action

Based on the known activities of similar compounds, it can be inferred that the compound likely leads to the death of bacteria by disrupting essential cellular processes .